Cas no 169452-08-8 (1-(4-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride)

• Product Name: 1-(4-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride
• CAS No: 169452-08-8
• MF: C₁₁H₁₇Cl₂FN₂
• MW: 267.170484304428
• CID: 111195
• PubChem ID: 53422149
• Update Time: 2025-04-18

1-(4-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride
• 1-[(4-fluorophenyl)methyl]pyrrolidin-3-amine,dihydrochloride
• 3-Pyrrolidinamine,1-[(4-fluorophenyl)methyl]-, dihydrochloride, (S)- (9CI)
• 1-(4-fluorobenzyl)pyrrolidin-3-ylamine dihydrochloride
• 1-(4-FLUORO-BENZYL)-PYRROLIDIN-3-YLAMINE DIHYDROCHLORIDE
• CTK8E0808
• KB-214761
• 1-(4-fluorobenzyl)pyrrolidin-3-ylamine 2HCl
• 1-(4-Fluorobenzyl)pyrrolidin-3-aminedihydrochloride
• 169452-08-8
• DTXSID30697982
• 1-[(4-Fluorophenyl)methyl]pyrrolidin-3-amine--hydrogen chloride (1/2)
• 1-[(4-fluorophenyl)methyl]pyrrolidin-3-amine;dihydrochloride

• Inchi： 1S/C11H15FN2.2ClH/c12-10-3-1-9(2-4-10)7-14-6-5-11(13)8-14;;/h1-4,11H,5-8,13H2;2*1H
• InChI Key： DCEZYLVPEAGIBW-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC(=CC=1)CN1CCC(C1)N

Computed Properties

• Exact Mass: 266.07500
• Monoisotopic Mass: 266.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2

Experimental Properties

• PSA: 29.26000
• LogP: 3.60090